Cas no 1805529-38-7 (2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-sulfonamide)

• Product Name: 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-sulfonamide
• CAS No: 1805529-38-7
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 4883438
• Update Time: 2025-10-05

2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-sulfonamide

• Inchi： 1S/C7H7F3N2O2S/c1-3-2-4(8)7(15(11,13)14)12-5(3)6(9)10/h2,6H,1H3,(H2,11,13,14)
• InChI Key： TZFPIADFRJHCEZ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C)=C(C(F)F)N=1)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-sulfonamide

Comprehensive Overview of 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-sulfonamide (CAS No. 1805529-38-7)

2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-sulfonamide (CAS No. 1805529-38-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and sulfonamide functional groups, has garnered attention for its role in drug discovery and crop protection. Its molecular structure, featuring a fluoro substitution and a methylpyridine core, contributes to its bioactivity and stability, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-sulfonamide stems from their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its applications in kinase inhibitors and antimicrobial agents, aligning with the demand for novel therapeutics. Additionally, its potential in agrochemical formulations addresses global challenges such as pest resistance and sustainable farming practices, topics frequently searched by professionals in the field.

From a synthetic perspective, the introduction of difluoromethyl groups into pyridine scaffolds, as seen in this compound, is a hot topic in modern organic chemistry. Techniques such as cross-coupling reactions and catalytic fluorination are often discussed in relation to its production. The compound's sulfonamide moiety further expands its utility, enabling interactions with biological targets like enzymes and receptors, a subject of high interest in medicinal chemistry forums and publications.

Environmental and regulatory considerations are also critical when discussing 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-sulfonamide. Its fluorine-containing structure necessitates evaluation under green chemistry principles to minimize ecological impact. This aligns with trending searches on sustainable synthesis and eco-friendly pharmaceuticals, reflecting the industry's shift toward greener alternatives.

In summary, 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-sulfonamide (CAS No. 1805529-38-7) represents a versatile and scientifically relevant compound. Its applications span drug development, agrochemical innovation, and material science, making it a focal point for researchers and industry professionals alike. As interest in fluorinated heterocycles grows, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.